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Compound of Interest

Compound Name: beta-Chamigrene

Cat. No.: B1209230

Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of chemical reagents is paramount. This guide provides immediate, essential

safety and logistical information for the handling and disposal of beta-Chamigrene. As a

specific Safety Data Sheet (SDS) for beta-Chamigrene is not readily available, the following

procedures are based on the known hazards of similar sesquiterpenes and general laboratory

safety best practices. It is crucial to supplement this guidance with a thorough review of your

institution's specific chemical hygiene and disposal plans and to consult with your

Environmental Health and Safety (EHS) department.

Hazard Profile and Safety Summary
Beta-Chamigrene is a naturally occurring sesquiterpene.[1] While specific toxicity data is

limited, compounds of this class, such as (-)-β-Pinene, are often flammable liquids that can

cause skin irritation and sensitization, and may be harmful if inhaled or ingested. Therefore, it is

prudent to handle beta-Chamigrene with a high degree of caution.

Potential Hazards Include:

Flammability: May be a flammable liquid and vapor.[2]
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Skin Irritation/Sensitization: May cause skin irritation and allergic skin reactions upon

contact.[2]

Aspiration Toxicity: May be fatal if swallowed and enters airways.[2]

Aquatic Toxicity: May be toxic to aquatic life with long-lasting effects.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

following PPE is recommended when handling beta-Chamigrene:

Protection Type Specific Recommendations Rationale

Hand Protection
Nitrile or other chemically

resistant gloves.

To prevent skin contact, which

may cause irritation or

sensitization.[2]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes.

Skin and Body Protection A flame-retardant lab coat.
To protect against splashes

and potential fire hazards.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

inadequate and there is a risk

of inhaling aerosols or vapors,

a NIOSH-approved respirator

with an organic vapor cartridge

is recommended.

To minimize inhalation

exposure.

Operational Plan: Step-by-Step Handling and
Storage
Adherence to a strict operational protocol will minimize the risk of exposure and accidents.
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1. Preparation and Handling:

Consult Your SDS and EHS: Before beginning work, attempt to locate a specific SDS for

beta-Chamigrene from the supplier and always consult with your institution's EHS

department for specific handling guidelines.

Work in a Ventilated Area: All handling of beta-Chamigrene should be conducted in a well-

ventilated laboratory, ideally within a certified chemical fume hood to minimize the inhalation

of vapors.[3]

Prevent Ignition Sources: Keep beta-Chamigrene away from open flames, hot surfaces, and

sparks, as it may be flammable.[2] Use non-sparking tools and explosion-proof equipment

where necessary.[2]

Avoid Contact: Take measures to avoid direct contact with skin and eyes.[3] In case of

accidental contact, flush the affected area with copious amounts of water and seek medical

attention.

2. Storage:

Container: Store in a tightly sealed, properly labeled container.[2]

Conditions: Store in a cool, dry, and well-ventilated area, away from incompatible materials.

[2] Recommended storage is under refrigeration (2-8°C) and under a nitrogen atmosphere to

maintain stability.[4]

Segregation: Store away from oxidizing agents and sources of ignition.

Disposal Plan: Step-by-Step Guide
Proper disposal is critical to ensure the safety of personnel and the environment.

1. Waste Characterization and Collection:

Hazardous Waste: Treat all beta-Chamigrene waste as hazardous chemical waste.

Segregation: Do not mix beta-Chamigrene waste with other waste streams unless explicitly

instructed to do so by your EHS department.
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Container: Collect waste in a dedicated, properly labeled, and sealed container that is

compatible with organic solvents.

2. Disposal Procedure:

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"beta-Chamigrene," and any other information required by your institution.

Storage of Waste: Store the waste container in a designated satellite accumulation area.

EHS Pickup: Contact your institution's EHS department to arrange for the pickup and

disposal of the chemical waste in accordance with local, state, and federal regulations.

Do Not Dispose Down the Drain: Due to its potential aquatic toxicity, do not dispose of beta-
Chamigrene down the sewer system.[2]

Quantitative Data
The following table summarizes the available quantitative data for beta-Chamigrene.

Property Value Source

Molecular Formula C15H24 [5]

Molecular Weight 204.35 g/mol [6]

Boiling Point
273.00 to 274.00 °C @ 760.00

mm Hg
[4]

Flash Point 225.00 °F (107.22 °C) (TCC) [4]

Refractive Index 1.51100 @ 20.00 °C [4]

Storage Temperature 2-8°C [5]

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of beta-Chamigrene
in a laboratory setting.
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Safe Handling Workflow for beta-Chamigrene
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Caption: Logical workflow for the safe handling of beta-Chamigrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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